N-[5-(4-methoxyphthalazin-1-yl)-2-(piperidin-1-yl)phenyl]cyclohexanecarboxamide

• Molecular Formula: C27H32N4O2
• Molecular Weight: 444.6 g/mol
• IUPAC Name: N-[5-(4-methoxyphthalazin-1-yl)-2-piperidin-1-ylphenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C27H32N4O2/c1-33-27-22-13-7-6-12-21(22)25(29-30-27)20-14-15-24(31-16-8-3-9-17-31)23(18-20)28-26(32)19-10-4-2-5-11-19/h6-7,12-15,18-19H,2-5,8-11,16-17H2,1H3,(H,28,32)
• InChI Key: UYFBQUWZYFKITO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C2=CC=CC=C21)C3=CC(=C(C=C3)N4CCCCC4)NC(=O)C5CCCCC5

Description

N-[5-(4-methoxyphthalazin-1-yl)-2-(piperidin-1-yl)phenyl]cyclohexanecarboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a phthalazine moiety, a piperidine ring, and a cyclohexanecarboxamide group, making it a unique structure with diverse chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-(4-methoxyphthalazin-1-yl)-2-(piperidin-1-yl)phenyl]cyclohexanecarboxamide typically involves multiple steps:

Formation of the Phthalazine Moiety: The synthesis begins with the preparation of the 4-methoxyphthalazine. This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Attachment of the Piperidine Ring: The next step involves the introduction of the piperidine ring to the phthalazine core. This is usually done via nucleophilic substitution reactions, where the piperidine acts as a nucleophile.

Coupling with the Phenyl Ring: The phenyl ring is then coupled to the phthalazine-piperidine intermediate through a series of reactions, such as Suzuki or Heck coupling.

Formation of the Cyclohexanecarboxamide Group: Finally, the cyclohexanecarboxamide group is introduced through amide bond formation, typically using coupling reagents like EDCI or DCC in the presence of a base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and the implementation of purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group on the phthalazine ring, leading to the formation of a hydroxyl group.

Reduction: Reduction reactions can target the carbonyl group in the cyclohexanecarboxamide, potentially converting it to an alcohol.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, depending on the substituents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens (Cl₂, Br₂) or nucleophiles (NH₃, OH⁻) can be employed under appropriate conditions.

Major Products

Oxidation: Hydroxylated derivatives of the original compound.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry

In chemistry, N-[5-(4-methoxyphthalazin-1-yl)-2-(piperidin-1-yl)phenyl]cyclohexanecarboxamide can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology

In biological research, this compound may serve as a probe to study the interactions between small molecules and biological macromolecules. Its ability to interact with proteins and nucleic acids can provide insights into cellular processes.

Medicine

Potential medicinal applications include its use as a lead compound in drug discovery. Its structural features suggest it could interact with various biological targets, making it a candidate for the development of new therapeutics.

Industry

In the industrial sector, this compound could be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[5-(4-methoxyphthalazin-1-yl)-2-(piperidin-1-yl)phenyl]cyclohexanecarboxamide likely involves its interaction with specific molecular targets, such as enzymes or receptors. The phthalazine moiety may bind to active sites, while the piperidine and cyclohexanecarboxamide groups could enhance binding affinity and specificity. This interaction can modulate the activity of the target, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

N-[5-(4-methoxyphthalazin-1-yl)-2-(morpholin-4-yl)phenyl]cyclohexanecarboxamide: Similar structure but with a morpholine ring instead of piperidine.

N-[5-(4-methoxyphthalazin-1-yl)-2-(pyrrolidin-1-yl)phenyl]cyclohexanecarboxamide: Contains a pyrrolidine ring instead of piperidine.

Uniqueness

N-[5-(4-methoxyphthalazin-1-yl)-2-(piperidin-1-yl)phenyl]cyclohexanecarboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the piperidine ring, in particular, may enhance its binding affinity to certain biological targets compared to similar compounds.